Cas no 2649062-54-2 (5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole)

• Product Name: 5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole
• CAS No: 2649062-54-2
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 6016053
• PubChem ID: 165762673
• Update Time: 2025-05-20

5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole
• EN300-1747709
• 2649062-54-2

• Inchi： 1S/C7H8N4O/c1-11-6(4-9-10-11)7(2-3-7)8-5-12/h4H,2-3H2,1H3
• InChI Key： AXYLSRVKRFOCIA-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2=CN=NN2C)CC1

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.1Ų

Additional information on 5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole

Introduction to 5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole (CAS No. 2649062-54-2)

5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole is a highly versatile heterocyclic compound characterized by its unique structural framework, which integrates a cyclopropyl group with an isocyanate functional moiety. This compound, identified by its Chemical Abstracts Service (CAS) number 2649062-54-2, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and molecular design. The presence of the isocyanate group introduces reactivity that can be leveraged for further functionalization, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole consists of a triazole ring substituted with a methyl group at the 1-position and an isocyanato-substituted cyclopropyl group at the 5-position. This arrangement imparts distinct electronic and steric properties that influence its chemical behavior and biological activity. The isocyanate functionality is particularly noteworthy, as it serves as a reactive handle for forming covalent bonds with nucleophiles, including amines, alcohols, and thiols. Such reactivity has been exploited in the development of novel polymers, adhesives, and specialty chemicals.

In recent years, there has been growing interest in exploring the pharmacological potential of triazole derivatives due to their broad spectrum of biological activities. The incorporation of an isocyanate group into the triazole scaffold offers a novel approach to modulate the pharmacokinetic and pharmacodynamic properties of small molecules. Researchers have been investigating how this structural motif can be utilized to develop compounds with enhanced binding affinity and selectivity for target proteins. Preliminary studies suggest that derivatives of 5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole may exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways.

The cyclopropyl ring in 5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole contributes to the compound's overall steric profile, which can influence its interaction with biological targets. The rigidity of the cyclopropyl group may help to stabilize certain conformations of the molecule when bound to a protein or nucleic acid receptor. This feature has been leveraged in computational modeling studies to predict binding modes and optimize lead compounds for drug development. Additionally, the methyl group at the 1-position of the triazole ring can serve as a site for further derivatization, allowing chemists to fine-tune the properties of the molecule.

One of the most promising applications of 5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole lies in its use as a building block for designing novel therapeutic agents. The isocyanate group can undergo reactions with various nucleophiles to form urea or carbamate derivatives, which are known to exhibit biological activity across multiple therapeutic areas. For instance, urea-based compounds have shown efficacy in treating neurological disorders by modulating neurotransmitter release. Similarly, carbamate derivatives have been explored for their potential in antiviral and anti-inflammatory therapies.

Recent advances in synthetic methodologies have enabled more efficient preparation of 5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole and its derivatives. Transition-metal-catalyzed reactions have been particularly useful in constructing complex molecular architectures with high precision. These techniques have allowed researchers to access previously inaccessible analogs that may possess improved pharmacological profiles. Moreover, green chemistry principles have been incorporated into synthetic routes to minimize waste and improve sustainability.

The biological evaluation of 5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole has revealed intriguing insights into its potential therapeutic applications. In vitro assays have demonstrated that certain derivatives exhibit inhibitory activity against kinases and proteases implicated in cancer progression. Additionally, preclinical studies suggest that these compounds may possess anti-inflammatory properties by interacting with cytokine signaling pathways. Such findings highlight the compound's promise as a lead structure for developing new treatments for chronic diseases.

The synthesis and characterization of 5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole have also contributed to our understanding of triazole chemistry. The reactivity of the isocyanate group provides a unique opportunity to explore new synthetic pathways and functionalize heterocyclic systems in innovative ways. This has spurred further research into related compounds and their applications in medicinal chemistry.

In conclusion,5-(1-isocyanatocyclopropyl)-1-methyl-1H-1,2,3-triazole (CAS No. 2649062-54-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for drug discovery efforts aimed at developing novel therapeutics for various diseases. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,5-(isocyanatocyclopropyl)methyltriazole will undoubtedly play an important role in shaping the future of medicinal chemistry.